5-Tert-butyl-2,3-bis(4-nitrophenyl)-2h-tetrazol-3-ium chloride
5-Tert-butyl-2,3-bis(4-nitrophenyl)-2h-tetrazol-3-ium chloride
Brand Name:
Vulcanchem
CAS No.:
157458-76-9
VCID:
VC0126665
InChI:
InChI=1S/C17H17N6O4.ClH/c1-17(2,3)16-18-20(12-4-8-14(9-5-12)22(24)25)21(19-16)13-6-10-15(11-7-13)23(26)27;/h4-11H,1-3H3;1H/q+1;/p-1
SMILES:
CC(C)(C)C1=NN([N+](=N1)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-].[Cl-]
Molecular Formula:
C17H17ClN6O4
Molecular Weight:
404.8 g/mol
5-Tert-butyl-2,3-bis(4-nitrophenyl)-2h-tetrazol-3-ium chloride
CAS No.: 157458-76-9
Main Products
VCID: VC0126665
Molecular Formula: C17H17ClN6O4
Molecular Weight: 404.8 g/mol
| CAS No. | 157458-76-9 |
|---|---|
| Product Name | 5-Tert-butyl-2,3-bis(4-nitrophenyl)-2h-tetrazol-3-ium chloride |
| Molecular Formula | C17H17ClN6O4 |
| Molecular Weight | 404.8 g/mol |
| IUPAC Name | 5-tert-butyl-2,3-bis(4-nitrophenyl)tetrazol-2-ium;chloride |
| Standard InChI | InChI=1S/C17H17N6O4.ClH/c1-17(2,3)16-18-20(12-4-8-14(9-5-12)22(24)25)21(19-16)13-6-10-15(11-7-13)23(26)27;/h4-11H,1-3H3;1H/q+1;/p-1 |
| Standard InChIKey | WXBYFPXRNHZLPD-UHFFFAOYSA-M |
| SMILES | CC(C)(C)C1=NN([N+](=N1)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-].[Cl-] |
| Canonical SMILES | CC(C)(C)C1=NN([N+](=N1)C2=CC=C(C=C2)[N+](=O)[O-])C3=CC=C(C=C3)[N+](=O)[O-].[Cl-] |
| Synonyms | 2,3-di-(4-nitrophenyl)-5-t-butyl-2H-tetrazolium 2,3-di-(4-nitrophenyl)-5-tert-butyl-2-H-tetrazolium chloride t-butyl-DNTC |
| PubChem Compound | 190876 |
| Last Modified | Nov 11 2021 |
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